Cas no 68834-06-0 (1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1-[2-hydroxy-3-(octadecyloxy)propyl] ester)

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1-[2-hydroxy-3-(octadecyloxy)propyl] ester structure
68834-06-0 structure
Product Name:1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1-[2-hydroxy-3-(octadecyloxy)propyl] ester
CAS No:68834-06-0
MF:C27H50O9
MW:518.680510044098
CID:524230
PubChem ID:111375
Update Time:2025-04-19

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1-[2-hydroxy-3-(octadecyloxy)propyl] ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1-[2-hydroxy-3-(octadecyloxy)propyl] ester
    • 2-Hydroxy-1,2,3-propanetricarboxylic acid dihydrogen 1-[2-hydroxy-3-(octadecyloxy)propyl] ester
    • 8-(1-methoxyethoxy)-2,6-dimethyloct-2-ene
    • 2-Hydroxy-2-{2-[2-hydroxy-3-(octadecyloxy)propoxy]-2-oxoethyl}succinic acid
    • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(2-hydroxy-3-(octadecyloxy)propyl) ester
    • 68834-06-0
    • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-[2-hydroxy-3-(octadecyloxy)propyl] ester
    • DTXSID80887513
    • Inchi: 1S/C27H50O9/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-35-21-23(28)22-36-25(31)20-27(34,26(32)33)19-24(29)30/h23,28,34H,2-22H2,1H3,(H,29,30)(H,32,33)
    • InChI Key: FMHPYOCVIKZCEV-UHFFFAOYSA-N
    • SMILES: O(CC(COC(CC(C(=O)O)(CC(=O)O)O)=O)O)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 518.3456
  • Monoisotopic Mass: 518.345483
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 27
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 151

Experimental Properties

  • Density: 1.106
  • Boiling Point: 693.1°Cat760mmHg
  • Flash Point: 217.9°C
  • Refractive Index: 1.495
  • PSA: 150.59

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1-[2-hydroxy-3-(octadecyloxy)propyl] ester Related Literature

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD